Cas no 364361-66-0 (3,7-dimethyl-2-(E)-2-(4-nitrophenyl)methylidenehydrazin-1-ylquinoline)

• Product Name: 3,7-dimethyl-2-(E)-2-(4-nitrophenyl)methylidenehydrazin-1-ylquinoline
• CAS No: 364361-66-0
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 5911622
• PubChem ID: 9566590
• Update Time: 2025-06-14

3,7-dimethyl-2-(E)-2-(4-nitrophenyl)methylidenehydrazin-1-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethyl-2-(E)-2-(4-nitrophenyl)methylidenehydrazin-1-ylquinoline
• AKOS024602680
• 3,7-dimethyl-N-[(E)-(4-nitrophenyl)methylideneamino]quinolin-2-amine
• (E)-3,7-dimethyl-2-(2-(4-nitrobenzylidene)hydrazinyl)quinoline
• 4-nitrobenzaldehyde (3,7-dimethyl-2-quinolinyl)hydrazone
• 364361-66-0
• F1022-0045
• 3,7-DIMETHYL-2-[(E)-2-[(4-NITROPHENYL)METHYLIDENE]HYDRAZIN-1-YL]QUINOLINE
• Benzaldehyde, 4-nitro-, 2-(3,7-dimethyl-2-quinolinyl)hydrazone

• Inchi： 1S/C18H16N4O2/c1-12-3-6-15-10-13(2)18(20-17(15)9-12)21-19-11-14-4-7-16(8-5-14)22(23)24/h3-11H,1-2H3,(H,20,21)
• InChI Key： VTAYQAIYCKJFRI-UHFFFAOYSA-N
• SMILES： C(=NNC1C(C)=CC2C(N=1)=CC(C)=CC=2)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 320.12732577g/mol
• Monoisotopic Mass: 320.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 523.3±50.0 °C(Predicted)
• pka: 10.21±0.70(Predicted)

Additional information on 3,7-dimethyl-2-(E)-2-(4-nitrophenyl)methylidenehydrazin-1-ylquinoline

Research Briefing on 3,7-dimethyl-2-(E)-2-(4-nitrophenyl)methylidenehydrazin-1-ylquinoline (CAS: 364361-66-0)

Recent studies on the compound 3,7-dimethyl-2-(E)-2-(4-nitrophenyl)methylidenehydrazin-1-ylquinoline (CAS: 364361-66-0) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This quinoline derivative has garnered attention due to its unique structural features and biological activities, particularly in the context of anticancer and antimicrobial applications. The compound's mechanism of action, involving interactions with key cellular targets, has been the focus of several investigations aimed at elucidating its therapeutic potential.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in cancer cell proliferation. In vitro studies have demonstrated significant cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancers. The presence of the 4-nitrophenyl hydrazone moiety appears to enhance the compound's binding affinity to target proteins, thereby improving its efficacy. Additionally, molecular docking simulations have provided insights into the structural basis of these interactions, suggesting potential for further optimization.

Another area of interest is the antimicrobial activity of 3,7-dimethyl-2-(E)-2-(4-nitrophenyl)methylidenehydrazin-1-ylquinoline. Recent studies have shown that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The mechanism of action is thought to involve disruption of microbial cell membranes and interference with essential metabolic pathways. These findings position the compound as a potential lead for the development of new antimicrobial agents, particularly in light of rising antibiotic resistance.

In terms of pharmacokinetics, preliminary data indicate that the compound has favorable absorption and distribution profiles, although further studies are needed to assess its metabolic stability and potential toxicity. Recent advancements in formulation strategies, such as nanoparticle-based delivery systems, have shown promise in enhancing the compound's bioavailability and targeting specificity. These developments could pave the way for more effective therapeutic applications.

In conclusion, 3,7-dimethyl-2-(E)-2-(4-nitrophenyl)methylidenehydrazin-1-ylquinoline (CAS: 364361-66-0) represents a versatile and potent compound with significant potential in both anticancer and antimicrobial research. Ongoing studies are expected to further refine its therapeutic profile and explore its applications in combination therapies. The integration of computational and experimental approaches will be crucial in advancing this research and translating findings into clinical applications.